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Compound of Interest

Compound Name: 4-Octylphenol-d17

Cat. No.: B1142874

This document provides immediate and essential safety protocols, handling procedures, and
disposal plans for 4-Octylphenol-d17, tailored for researchers, scientists, and professionals in
drug development.

Physicochemical and Hazard Information

Proper handling of 4-Octylphenol-d17 requires a clear understanding of its physical properties
and potential hazards. This deuterated compound is a solid, appearing as an off-white to yellow
substance.[1] Key quantitative data is summarized below for easy reference.

Property Value

Physical State Solid[1]

Appearance Off-white to yellow[1]

Molecular Weight 223.43 g/mol [2][3]

Melting Point 44 - 45 °C (111 - 113 °F)[1]

Boiling Point 150 °C (302 °F) at 5 hPa[1]

Flash Point 113 °C (235 °F)[1]

Solubility Slightly soluble in Chloroform, Methanol[3]

Hazard Summary
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Hazard

Description

Eye Contact

Causes serious eye damage.[1]

Skin Contact

May be harmful if absorbed through the skin and

causes severe skin burns.[1]

Inhalation

May be harmful if inhaled and can cause

respiratory tract irritation.[1]

Ingestion

May be harmful if swallowed.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling 4-Octylphenol-
d17 to mitigate exposure risks. The following table outlines the required PPE.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.cdnisotopes.com/media/catalog/product/d/-/d-6102_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6102_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6102_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6102_3.pdf
https://www.benchchem.com/product/b1142874?utm_src=pdf-body
https://www.benchchem.com/product/b1142874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE Specification

Safety glasses with side- Must conform to NIOSH (US)
Eyes/Face i . :

shields or face shield or equivalent standards.

Dispose of contaminated
Hands Chemical-resistant gloves gloves after use in accordance
with good laboratory practices.

Impervious clothing is required.
The type of protective
equipment must be selected
Body Protective clothing according to the concentration
and amount of the dangerous
substance at the specific

workplace.

Use in a well-ventilated area,
preferably a laboratory fume
hood.[1] If a respirator is the
sole means of protection, use
Respiratory Fume hood or approved a full-face supplied air
respirator respirator. Use respirators and
components tested and
approved under appropriate
government standards such as

NIOSH (US).[1]

Procedural Workflow for Handling and Disposal

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of 4-Octylphenol-d17. Adherence to these steps is critical to ensure personnel safety
and environmental protection.
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Workflow for Handling and Disposal of 4-Octylphenol-d17

Preparation Accidental Release
Consult Safety Data Sheet (SDS) Use Personal Protective Equipment
Don Appropriate PPE Pick Up and Arrange Disposal Without Creating Dust
Work in a Fume Hood Keep in Suitable, Closed Containers for Disposal

Avoid Dust/Aerosol Formation

Prevent Skin and Eye Contact

Collect Waste in a Labeled, Sealed Container

Contact Licensed Professional Waste Disposal Service

Click to download full resolution via product page

Safe handling workflow for 4-Octylphenol-d17.
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Detailed Experimental Protocols

Storage: Store 4-Octylphenol-d17 at room temperature in a dry, well-ventilated area.[1] Keep
the container tightly closed to prevent contamination and exposure to moisture.

Handling:

» Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all
necessary PPE is correctly donned.

» Working Environment: All handling of 4-Octylphenol-d17 must be conducted within a
certified laboratory fume hood to minimize inhalation exposure.[1]

» Manipulation: When weighing or transferring the compound, do so carefully to avoid the
formation of dust and aerosols.[1] Avoid all direct contact with skin and eyes.[1]

Accidental Release Measures: In the event of a spill, ensure adequate ventilation and wear
appropriate PPE.[1] Carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, closed container for disposal.[1] Do not allow the product to enter drains.[1]

Disposal Plan: All waste containing 4-Octylphenol-d17 must be treated as hazardous.

e Collect all contaminated materials (e.g., gloves, wipes, and the chemical itself) in a
designated, sealed, and clearly labeled waste container.

» Dispose of the material through a licensed professional waste disposal service.[1] Do not
dispose of it with regular laboratory trash.

First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at

least 15 minutes.[1] Remove contact lenses if
Eye Contact i o

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[1]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing.
Seek medical attention.[1][4]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.[1]

In all cases of exposure, it is imperative to show the Safety Data Sheet to the attending medical
professional.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1142874#personal-protective-equipment-for-
handling-4-octylphenol-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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